Cas no 61867-02-5 (L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-L-prolyl-)

• Product name: L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-L-prolyl-
• CAS No: 61867-02-5
• MF: C₂₄H₂₈N₄O₅
• MW: 452.502925872803
• CID: 464121
• PubChem ID: 71391528

L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide, N-[(phenylmethoxy)carbonyl]glycyl-L-prolyl-
• benzyl N-[2-[(2S)-2-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-2-oxoethyl]carbamate
• 61867-02-5
• Benzyl (2-((S)-2-(((S)-1-amino-1-oxo-3-phenylpropan-2-yl)carbamoyl)pyrrolidin-1-yl)-2-oxoethyl)carbamate
• DTXSID00813374
• N-[(Benzyloxy)carbonyl]glycyl-L-prolyl-L-phenylalaninamide

• Inchi： InChI=1S/C24H28N4O5/c25-22(30)19(14-17-8-3-1-4-9-17)27-23(31)20-12-7-13-28(20)21(29)15-26-24(32)33-16-18-10-5-2-6-11-18/h1-6,8-11,19-20H,7,12-16H2,(H2,25,30)(H,26,32)(H,27,31)/t19-,20-/m0/s1
• InChI Key： ZLMPDVKTWVXBEH-PMACEKPBSA-N
• SMILES： C1CC(N(C1)C(=O)CNC(=O)OCC2=CC=CC=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)N

Computed Properties

• Exact Mass: 452.20614
• Monoisotopic Mass: 452.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 130.83